Cas no 2172574-69-3 (1-(4-hydroxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-hydroxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172574-69-3
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6172841
• PubChem ID: 165788586
• Update Time: 2025-10-29

1-(4-hydroxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• 2172574-69-3
• EN300-1594079

• Inchi： 1S/C12H22N4O2/c1-9(2)5-6-10-11(12(13)18)14-15-16(10)7-3-4-8-17/h9,17H,3-8H2,1-2H3,(H2,13,18)
• InChI Key： MGBYBZQVAPMPQS-UHFFFAOYSA-N
• SMILES： OCCCCN1C(=C(C(N)=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94Ų

Additional information on 1-(4-hydroxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

1-(4-Hydroxybutyl)-5-(3-Methylbutyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

1-(4-Hydroxybutyl)-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carboxamide, also identified by the CAS registry number 2172574-69-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of triazoles, which are widely studied for their diverse applications in drug design, material science, and biochemistry. The structure of this compound is characterized by a 1H-1,2,3-triazole ring system substituted with a 4-hydroxybutyl group at position 1 and a 3-methylbutyl group at position 5. Additionally, the triazole ring is further functionalized with a carboxamide group at position 4.

The synthesis of 1-(4-Hydroxybutyl)-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions. Recent advancements in click chemistry have enabled efficient methods for constructing triazole rings via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This approach has been particularly useful for incorporating hydroxybutyl and methylbutyl substituents onto the triazole framework. The presence of hydroxyl and carboxamide groups in the molecule suggests potential applications in bioconjugation and drug delivery systems.

In terms of biological activity, 2172574-69-3 has been explored for its potential as a bioactive molecule. Studies have shown that the hydroxyl group at position 4 can participate in hydrogen bonding interactions, which may enhance its solubility and binding affinity to biological targets. The methylbutyl substituent at position 5 contributes to the molecule's lipophilicity, potentially improving its pharmacokinetic properties. Recent research has focused on evaluating this compound as a potential modulator of protein-protein interactions (PPIs), a challenging yet promising area in drug discovery.

The structural versatility of 1-(4-Hydroxybutyl)-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carboxamide makes it an attractive candidate for further modification and optimization. By altering the substituents on the triazole ring or introducing additional functional groups, chemists can tailor the molecule's properties for specific applications. For instance, replacing the hydroxyl group with other functionalities could lead to derivatives with enhanced catalytic activity or improved stability under physiological conditions.

In conclusion, CAS No: 2172574-69-3, or 1-(4-Hydroxybutyl)-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carboxamide, represents a valuable addition to the arsenal of compounds being investigated for their chemical and biological significance. Its unique structure and potential applications highlight the importance of continued research into triazole-based molecules as tools for advancing modern medicine and materials science.